1-[(4-Methoxyphenyl)amino]cyclopentane-1-carboxamide

• IUPAC Name: 1-(4-methoxyanilino)cyclopentane-1-carboxamide
• InChI: InChI=1S/C13H18N2O2/c1-17-11-6-4-10(5-7-11)15-13(12(14)16)8-2-3-9-13/h4-7,15H,2-3,8-9H2,1H3,(H2,14,16)
• InChI Key: DHOZLSFGLUUWFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2(CCCC2)C(=O)N
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• CAS No.: 110817-67-9

Description

“1-[(4-Methoxyphenyl)amino]cyclopentane-1-carboxamide” is a chemical compound with the molecular formula C13H18N2O2. It has a molecular weight of 234.29.

Synthesis Analysis

The synthesis of similar compounds has been carried out in a multi-step manner in which intermediate pyrrolidine derivatives were obtained by reaction of pyridin-2-yl-4-oxobutanal derivatives with ®-1-(4-methoxyphenyl)ethan-1-amine.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a cyclopentane ring attached to a carboxamide group and a 4-methoxyphenylamino group.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, similar compounds have been synthesized via Schiff bases reduction route.

Scientific Research Applications

Chemical and Pharmacological Properties

1-[(4-Methoxyphenyl)amino]cyclopentane-1-carboxamide, due to its unique structure, has been the subject of various scientific research efforts focusing on its potential pharmacological applications. While the specific chemical does not appear directly in the literature reviewed, related compounds exhibit a wide range of biological activities, offering insights into potential applications. For instance, derivatives of cyclopentane have been explored for their therapeutic effects, including anti-cancer, anti-inflammatory, and antimicrobial properties. Such studies suggest that modifications to the cyclopentane structure, similar to the addition of a 4-methoxyphenylamino group, could yield compounds with significant pharmacological potential.

Potential for Drug Development

The exploration of cyclopentane derivatives, including those with modifications like this compound, in drug development has been promising. These compounds have been investigated for their efficacy in treating various diseases, with particular attention to their role in cancer therapy. For example, mafosfamide, a cyclophosphamide analog, has shown positive results in preclinical investigations and clinical trials for cancer treatment, suggesting that structurally related compounds could also exhibit beneficial therapeutic effects (Mazur et al., 2012).

Role in Advanced Oxidation Processes

The degradation of pharmaceutical compounds in water treatment processes has highlighted the relevance of advanced oxidation processes (AOPs). Research on the degradation pathways and by-products of various pharmaceuticals, including acetaminophen, has provided valuable insights into the potential environmental impact and degradation mechanisms of similar compounds. Understanding the degradation behavior of this compound in AOPs could be crucial for assessing its environmental safety and stability (Qutob et al., 2022).